Cas no 5336-96-9 (Methanol;1-nitropyrrolidine-2,5-dione)

• Product Name: Methanol;1-nitropyrrolidine-2,5-dione
• CAS No: 5336-96-9
• MF: C₅H₈N₂O₅
• MW: 176.127421379089
• CID: 1582034
• PubChem ID: 219298
• Update Time: 2025-04-21

Methanol;1-nitropyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-nitropyrrolidine-2,5-dione- methanol(1:1)
• NSC394
• AC1Q6EZ8
• AC1L56H0
• CTK4J7791
• NSC-394
• AR-1C4906
• AG-K-68018
• methanol,1-nitropyrrolidine-2,5-dione
• 1-nitropyrrolidine-2,5-dione
• methanol
• 5336-96-9
• DTXSID60277019
• Methanol;1-nitropyrrolidine-2,5-dione

• Inchi： 1S/C4H4N2O4.CH4O/c7-3-1-2-4(8)5(3)6(9)10;1-2/h1-2H2;2H,1H3
• InChI Key： VRMSFBYWWXQJHI-UHFFFAOYSA-N
• SMILES： O=C1CCC(N1[N+](=O)[O-])=O.OC

Computed Properties

• Exact Mass: 176.04334
• Monoisotopic Mass: 176.043321
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 192
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 103

Experimental Properties

• Boiling Point: 290.4°C at 760 mmHg
• Flash Point: 129.4°C
• PSA: 100.75
• LogP: -0.60330